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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B072272

For Researchers, Scientists, and Drug Development
Professionals

(5R)-Dinoprost tromethamine, a synthetic analog of prostaglandin F2a (PGF2a), is a valuable
tool for in vitro studies investigating a wide range of biological processes. As a potent agonist of
the prostaglandin F receptor (FP receptor), it plays a crucial role in modulating cellular
functions such as smooth muscle contraction, inflammation, and cell proliferation. These
application notes provide detailed protocols for the preparation and use of (5R)-Dinoprost
tromethamine solutions in cell culture experiments, ensuring reproducibility and accuracy in
your research.
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Property Value Reference

Prostaglandin F2a

Synonyms tromethamine salt, PGF2a
THAM
Molecular Formula C20H3405 + C4H11NOs
Molecular Weight 475.62 g/mol
White or slightly off-white
Appearance

crystalline powder

Storage (Powder) 3 years at -20°C

) 1 year at -80°C in solvent; 1
Storage (Stock Solution) ]
month at -20°C in solvent

Note: It is crucial to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Preparation of Stock Solutions

(5R)-Dinoprost tromethamine is readily soluble in several common laboratory solvents. The
choice of solvent will depend on the specific requirements of your cell culture system and
experimental design.

Concentration

Solvent Solubility Reference
(mM)

Water 200 mg/mL ~420 mM

DMSO 95 mg/mL 199.73 mM

Ethanol 95 mg/mL ~199.73 mM

Note: When using DMSO, it is recommended to use a fresh, moisture-free aliquot as moisture
can reduce solubility. For agueous stock solutions, sterile filtration through a 0.22 pm filter is
recommended before use in cell culture.
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Protocol 2.1: Preparation of a 10 mM Stock Solution in
DMSO

o Equilibrate: Allow the vial of (5R)-Dinoprost tromethamine powder and a fresh aliquot of
DMSO to equilibrate to room temperature.

e Weigh: Accurately weigh the desired amount of (5R)-Dinoprost tromethamine powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.756 mg.

e Dissolve: Add the appropriate volume of DMSO to the powder. For 1 mL of a 10 mM solution,
add 1 mL of DMSO.

o Mix: Gently vortex or sonicate the solution until the powder is completely dissolved.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL)
in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage or -20°C for
short-term storage.

Experimental Protocols

The optimal working concentration of (5R)-Dinoprost tromethamine will vary depending on
the cell type and the biological response being investigated. It is recommended to perform a
dose-response experiment to determine the optimal concentration for your specific application.
Treatment of endometrial adenocarcinoma cells with 1-100 nM PGF2a induced a
concentration-dependent increase in inositol phosphate mobilization.

Protocol 3.1: General Protocol for Cell Treatment

o Cell Seeding: Seed your cells of interest in the appropriate culture plates and allow them to
adhere and reach the desired confluency.

o Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the (5R)-
Dinoprost tromethamine stock solution. Prepare the desired final concentrations by diluting
the stock solution in your cell culture medium. For example, to prepare a 1 uM working
solution from a 10 mM stock, perform a 1:10,000 dilution.
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e Cell Treatment: Remove the existing culture medium from the cells and replace it with the
medium containing the desired concentration of (5R)-Dinoprost tromethamine. Include a
vehicle control (medium with the same concentration of the solvent used for the stock
solution, e.g., 0.1% DMSO).

 Incubation: Incubate the cells for the desired period, as determined by your experimental
needs.

o Downstream Analysis: Following incubation, the cells can be harvested for various
downstream analyses, such as proliferation assays, gene expression analysis, or protein
analysis.

Signaling Pathway and Experimental Workflow

(5R)-Dinoprost tromethamine exerts its effects by binding to the prostaglandin F2a receptor
(FP receptor), a G-protein-coupled receptor. Activation of the FP receptor primarily couples to
the Gqg alpha subunit, initiating a downstream signaling cascade.

Signaling Pathway of (5R)-Dinoprost Tromethamine

Click to download full resolution via product page

Caption: PGF2a signaling pathway initiated by (5R)-Dinoprost tromethamine.

Experimental Workflow for Investigating Cellular
Proliferation
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Caption: Workflow for a cell proliferation assay using (5R)-Dinoprost tromethamine.
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Safety Precautions

It is recommended to handle (5R)-Dinoprost tromethamine with care, preventing inhalation of
particles and skin exposure. Always wear appropriate personal protective equipment (PPE),
including gloves, a lab coat, and safety glasses, when handling this compound.

By following these detailed application notes and protocols, researchers can confidently
prepare and utilize (5R)-Dinoprost tromethamine solutions for their cell culture experiments,
contributing to a deeper understanding of its biological roles and therapeutic potential.

 To cite this document: BenchChem. [Application Notes and Protocols for (5R)-Dinoprost
Tromethamine in Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072272#how-to-prepare-5r-dinoprost-tromethamine-
solutions-for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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